![molecular formula C19H21FN2O3S B5137540 N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide](/img/structure/B5137540.png)
N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide
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Overview
Description
N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide, also known as FPEB, is a chemical compound that belongs to the class of sulfonamides. FPEB is a selective and high-affinity antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been researched extensively for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide acts as a competitive antagonist of mGluR5. It binds to the receptor site of mGluR5 and prevents the binding of glutamate, which is the natural ligand of the receptor. This leads to a decrease in the activity of mGluR5 and a subsequent decrease in the release of neurotransmitters such as dopamine, glutamate, and GABA. This mechanism of action has been found to be effective in reducing the symptoms of various neurological and psychiatric disorders.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects on the brain. It has been shown to reduce the release of dopamine, glutamate, and GABA, which are neurotransmitters involved in various brain functions such as reward, motivation, and cognition. This compound has also been found to reduce the activity of astrocytes, which are glial cells that play a role in the regulation of neurotransmitters. These effects of this compound have been found to be beneficial in reducing the symptoms of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide has several advantages for lab experiments. It is a highly selective antagonist of mGluR5, which makes it a useful tool for studying the function of this receptor. This compound has also been found to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. It also has a relatively short half-life, which requires frequent dosing in in vivo studies.
Future Directions
There are several future directions for the research on N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide. One direction is to further investigate its potential therapeutic applications in various neurological and psychiatric disorders. Another direction is to study its long-term effects on the brain and its potential for neurotoxicity. Further studies are also needed to optimize its pharmacokinetic properties and to develop more potent and selective mGluR5 antagonists. Overall, this compound has shown promising results in preclinical studies, and further research is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide involves the reaction of 2-fluoroethylamine with 4-(2-oxo-1-piperidinyl)benzenesulfonyl chloride in the presence of a base such as triethylamine or sodium hydroxide. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-[2-(2-fluorophenyl)ethyl]-4-(2-oxo-1-piperidinyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as depression, anxiety, schizophrenia, and addiction. It has been found to modulate the activity of mGluR5, which is involved in the regulation of various neurotransmitters such as glutamate, dopamine, and GABA. This compound has been shown to reduce the activity of mGluR5 and thereby decrease the release of these neurotransmitters, leading to therapeutic effects.
Properties
IUPAC Name |
N-[2-(2-fluorophenyl)ethyl]-4-(2-oxopiperidin-1-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O3S/c20-18-6-2-1-5-15(18)12-13-21-26(24,25)17-10-8-16(9-11-17)22-14-4-3-7-19(22)23/h1-2,5-6,8-11,21H,3-4,7,12-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYURXKSVAKYOBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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